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Introduction

L-2,5-Dihydrophenylalanine (L-2,5-DHPA) is a non-proteinogenic amino acid with antibiotic
properties. It is a metabolite produced by certain microorganisms, notably the bacterium
Streptomyces arenae[1][2]. Structurally, it is an isomer of the well-known drug L-DOPA (L-3,4-
dihydroxyphenylalanine), but with a partially saturated phenyl ring, which confers distinct
chemical and biological characteristics. This document provides a comprehensive overview of
the known physical and chemical properties of L-2,5-Dihydrophenylalanine, its biosynthesis,
and its reported biological activities. Due to the limited availability of detailed experimental data
in publicly accessible literature, this guide also highlights areas where further research is
needed.

Core Physical and Chemical Properties

Detailed experimental data on the physicochemical properties of L-2,5-Dihydrophenylalanine
are scarce. The following tables summarize the available information, primarily from chemical
databases and biosynthetic studies.

Table 1: General and Physical Properties of L-2,5-Dihydrophenylalanine
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Property Value Source
(2S)-2-amino-3-cyclohexa-1,4-

IUPAC Name ) ) ) [3]
dien-1-ylpropanoic acid

s L-2,5-Dihydrophenylalanine, e

nonyms
ynony DHPA

CAS Number 16055-12-2 [3]

Molecular Formula C9H13NO2 [3]

Molecular Weight 167.20 g/mol [3]
Not specified in literature.

Appearance Likely a solid at room -
temperature.

Melting Point Data not available. -
Data not available. Expected

" to have some solubility in

Solubility ] ) -
water due to the amino acid
moiety.
Data not available. Expected
to have pKa values typical for

pKa -

the amino and carboxylic acid

groups of an amino acid.

Table 2: Spectroscopic Data for L-2,5-Dihydrophenylalanine
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Spectroscopic Method Data Source

Specific experimental NMR

] data for L-2,5-
Nuclear Magnetic Resonance

Dihydrophenylalanine is not -
(NMR) ydropheny

readily available in the

searched literature.

Specific experimental mass

spectra for L-2,5-

Dihydrophenylalanine are not
Mass Spectrometry (MS) readily available in the -

searched literature. The

monoisotopic mass is

167.094629 g/mol (calculated).

Specific experimental IR data

for L-2,5-Dihydrophenylalanine
Infrared (IR) Spectroscopy ) ) ) ] -

is not readily available in the

searched literature.

Chemical Structure and Reactivity

L-2,5-Dihydrophenylalanine possesses a unique structure combining an L-alanine side chain
with a cyclohexa-1,4-diene ring. This diene system makes it chemically distinct from aromatic
amino acids like phenylalanine and tyrosine. The presence of the amino group and the
carboxylic acid group imparts the characteristic zwitterionic properties of amino acids. The
unconjugated diene in the ring is expected to undergo reactions typical of alkenes, such as
addition reactions. Its stability, particularly in solution and under varying pH and temperature,
has not been extensively documented[4].

Biosynthesis

L-2,5-Dihydrophenylalanine is a natural product synthesized by Streptomyces arenae[1][2].
Studies on its biosynthesis have shown that it is derived from the shikimic acid pathway[1]. The
immediate precursor is prephenate. The proposed biosynthetic pathway involves an allylic
rearrangement of prephenate, followed by a 1,4-reduction of the resulting conjugated diene,
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and a final combined decarboxylation and dehydration step to yield L-2,5-
Dihydrophenylalanine[1].

1,4 Reduction,

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of L-2,5-Dihydrophenylalanine from Shikimic Acid.

Biological Activity

The primary reported biological activity of L-2,5-Dihydrophenylalanine is its antibiotic
property, as it was originally isolated as an antibiotic from Streptomyces arenae[1]. More
recent, albeit limited, information suggests that it can act as an apoptosis inducer in human
myeloblastoid leukemia (HL-60) cells[5]. The mechanism of its antibiotic action and its
apoptotic effects are not well-characterized in the available literature.

Experimental Protocols

Detailed and validated experimental protocols for the synthesis, isolation, and analysis of L-
2,5-Dihydrophenylalanine are not extensively described in the public domain.

Isolation from Streptomyces arenae

A general approach for the isolation of metabolites from Streptomyces species would be
employed, followed by purification.
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Caption: A generalized workflow for the isolation and purification of L-2,5-
Dihydrophenylalanine.

Analytical Methods

Standard analytical techniques for amino acids would be applicable for the characterization of
L-2,5-Dihydrophenylalanine.
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» High-Performance Liquid Chromatography (HPLC): Reversed-phase or ion-exchange
chromatography could be used for its separation and quantification.

e Mass Spectrometry (MS): For determination of molecular weight and fragmentation patterns.
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation.

Specific parameters for these methods would need to be developed and validated.

Conclusion and Future Directions

L-2,5-Dihydrophenylalanine is a unique natural product with recognized antibiotic and
potential anticancer activities. However, a comprehensive understanding of its physical and
chemical properties is currently hampered by the limited availability of published experimental
data. Further research is required to fully characterize this molecule, including detailed
spectroscopic analysis, determination of its physicochemical constants, and elucidation of its
mechanisms of biological action. Such studies would be invaluable for assessing its potential in
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of L-2,5-
Dihydrophenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092993#physical-and-chemical-properties-of-1-2-5-
dihydrophenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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